Cas no 134789-88-1 (6-Methoxypyridine-2-carbothioamide)

• Product Name: 6-Methoxypyridine-2-carbothioamide
• CAS No: 134789-88-1
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• MDL: MFCD20367622
• CID: 4591387
• PubChem ID: 15076239
• Update Time: 2025-06-15

6-Methoxypyridine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxypyridine-2-carbothioamide
• 2-Pyridinecarbothioamide, 6-methoxy-
• 6-Methoxypyridine-2-carbothioamide

• MDL： MFCD20367622
• Inchi： 1S/C7H8N2OS/c1-10-6-4-2-3-5(9-6)7(8)11/h2-4H,1H3,(H2,8,11)
• InChI Key： LEIFRCSFCUIXIW-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=C(N=1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• XLogP3: 1
• Topological Polar Surface Area: 80.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Methoxypyridine-2-carbothioamide

Introduction to 6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1)

6-Methoxypyridine-2-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 134789-88-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine-thioamide class, characterized by its unique structural framework that combines a pyridine ring with a carbothioamide functional group. The presence of both a methoxy substituent and a thioamide moiety imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1) positions it as a versatile intermediate in synthetic chemistry, particularly in the construction of more complex pharmacophores. The pyridine ring, known for its electron-deficient nature and ability to interact with biological targets such as enzymes and receptors, serves as an ideal platform for further functionalization. The methoxy group at the 6-position enhances lipophilicity and influences metabolic stability, while the thioamide moiety at the 2-position introduces polarity and potential hydrogen bonding capabilities.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine-thioamide derivatives. Research studies have highlighted their role as inhibitors in various enzymatic pathways, including kinases and proteases, which are implicated in diseases such as cancer, inflammation, and neurodegeneration. The combination of electronic and steric effects from the pyridine ring, methoxy group, and thioamide moiety allows for fine-tuning of binding interactions with biological targets.

One notable area of investigation has been the development of 6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1) derivatives as antiviral agents. The pyridine-thioamide scaffold has shown promise in disrupting viral replication cycles by inhibiting key viral enzymes or interfering with host-virus interactions. For instance, modifications to the nitrogen atoms or additional substituents on the thioamide group have been explored to enhance binding affinity to viral proteases or polymerases. These studies underscore the importance of 6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1) as a building block for antiviral drug discovery.

Moreover, the compound has been investigated for its potential applications in treating neurological disorders. The pyridine ring's ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors makes it an attractive scaffold for neuroactive compounds. Preclinical studies have demonstrated that certain derivatives of 6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1) exhibit neuroprotective effects by modulating neurotransmitter systems or reducing oxidative stress. These findings open new avenues for developing therapeutic strategies against conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

The synthesis of 6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1) involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by thiolation with appropriate reagents. Advances in catalytic methods have further refined these processes, enabling higher yields and improved scalability for industrial applications. The synthesis often requires careful optimization to minimize side reactions and ensure high purity, which is crucial for subsequent pharmacological evaluation.

In terms of physicochemical properties, 6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1) exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol but limited solubility in water due to its hydrophobic nature influenced by the methoxy group. This solubility profile impacts its formulation as an active pharmaceutical ingredient (API) and necessitates considerations for drug delivery systems that enhance bioavailability.

The pharmacokinetic behavior of 6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1) derivatives has been studied to understand their absorption, distribution, metabolism, excretion (ADME) profiles. Metabolic stability is particularly influenced by the thioamide group, which can undergo oxidation or hydrolysis under physiological conditions. Computational modeling techniques have been employed to predict metabolic pathways and identify potential liabilities early in drug development.

Regulatory considerations play a critical role in advancing compounds like 6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1) into clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control during production, while preclinical safety studies assess toxicity profiles before human testing begins. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines that govern the development process from preclinical testing to clinical trials.

The future directions of research on 6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1) include exploring novel derivatives with enhanced potency and selectivity for specific therapeutic targets. Structure-based drug design approaches leverage computational methods to optimize molecular structures based on target interactions observed through X-ray crystallography or other biophysical techniques like nuclear magnetic resonance (NMR) spectroscopy.

In conclusion,6-Methoxypyridine-2-carbothioamide (CAS No. 134789-88-1) represents a promising scaffold with diverse applications in pharmaceutical research and drug development。 Its unique structural features make it suitable for designing molecules targeting various diseases，including cancer，neurological disorders，and infectious diseases。 Continued investigation into its pharmacological properties，synthetic methodologies，and regulatory aspects will further solidify its role as a valuable intermediate in medicinal chemistry。